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Compound of Interest

Compound Name: 5-(1,3-Thiazol-4-yl)pyridin-2-amine

Cat. No.: B11748847

An In-depth Technical Guide on the Structure Elucidation of 5-(1,3-Thiazol-4-yl)pyridin-2-
amine Analogues

Introduction

This technical guide provides a comprehensive overview of the structure elucidation of
nitrogen-containing heterocyclic compounds, with a focus on a representative analogue, 5-
(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine, due to the limited specific data on 5-(1,3-Thiazol-4-
yl)pyridin-2-amine in the public domain. The methodologies and data presented are drawn
from publicly available studies on structurally related compounds and serve as a practical guide
for researchers, scientists, and drug development professionals. The principles and techniques
described are broadly applicable to the characterization of novel pyridine-thiazole and pyridine-
thiadiazole derivatives. These classes of compounds are of significant interest in medicinal
chemistry due to their diverse biological activities, including antimicrobial and anticancer
properties.[1][2][3]

Chemical Structure and Properties

The foundational step in the elucidation of a new chemical entity is the determination of its two-
dimensional structure and fundamental properties. For the representative compound, 5-
(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine, the molecular formula is C7TH6N4S.[4]
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Diagram: Chemical Structure of 5-(Pyridin-3-yl)-1,3,4-
thiadiazol-2-amine
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Structure Elucidation Workflow

Synthesis of Compound

Purification (e.g., Crystallization)

1H NMR Spectroscopy 13C NMR Spectroscopy Mass Spectrometry Single Crystal X-ray Diffraction

Final Structure Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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